3,4-dimethyl-N-(2-phenylethyl)benzamide
Description
3,4-Dimethyl-N-(2-phenylethyl)benzamide is a benzamide derivative characterized by a 3,4-dimethyl-substituted benzoyl group linked to a 2-phenylethylamine moiety via an amide bond. Benzamides are widely studied for their pharmacological and chemical versatility, with substituents on the aromatic ring and the amine side chain critically influencing reactivity, solubility, and biological activity .
Properties
Molecular Formula |
C17H19NO |
|---|---|
Molecular Weight |
253.34 g/mol |
IUPAC Name |
3,4-dimethyl-N-(2-phenylethyl)benzamide |
InChI |
InChI=1S/C17H19NO/c1-13-8-9-16(12-14(13)2)17(19)18-11-10-15-6-4-3-5-7-15/h3-9,12H,10-11H2,1-2H3,(H,18,19) |
InChI Key |
AAGAQDTUMQKLAY-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)C(=O)NCCC2=CC=CC=C2)C |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NCCC2=CC=CC=C2)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Effects on Physicochemical Properties
Table 1: Key Physicochemical Properties of Selected Benzamides
- Key Observations :
- Aromatic Substituents : The 3,4-dimethyl group in the target compound likely enhances lipophilicity compared to the 3,4-dimethoxy analog, which may increase membrane permeability but reduce aqueous solubility .
- Amide Side Chain : The 2-phenylethyl group provides a flexible hydrophobic tail, contrasting with rigid heterocyclic substituents (e.g., thiazole in ), which may alter binding affinities in biological systems.
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